Cas no 917748-21-1 (4-(2-Ethoxy-phenyl)-5-(4-ethyl-phenoxymethyl)-4H-[1,2,4]triazole-3-thiol)

• Product Name: 4-(2-Ethoxy-phenyl)-5-(4-ethyl-phenoxymethyl)-4H-[1,2,4]triazole-3-thiol
• CAS No: 917748-21-1
• MF: C₁₉H₂₁N₃O₂S
• MW: 355.453943014145
• CID: 3082625
• PubChem ID: 18524416
• Update Time: 2025-05-25

4-(2-Ethoxy-phenyl)-5-(4-ethyl-phenoxymethyl)-4H-[1,2,4]triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-(2-Ethoxy-phenyl)-5-(4-ethyl-phenoxymethyl)-4H-[1,2,4]triazole-3-thiol
• 4-(2-Ethoxyphenyl)-5-((4-ethylphenoxy)methyl)-4H-1,2,4-triazole-3-thiol
• AKOS000649814
• 917748-21-1

• MDL： MFCD08899109
• Inchi： 1S/C19H21N3O2S/c1-3-14-9-11-15(12-10-14)24-13-18-20-21-19(25)22(18)16-7-5-6-8-17(16)23-4-2/h5-12H,3-4,13H2,1-2H3,(H,21,25)
• InChI Key： DPEJJVHDAUQCHR-UHFFFAOYSA-N
• SMILES： S=C1NN=C(COC2C=CC(=CC=2)CC)N1C1C=CC=CC=1OCC

Computed Properties

• Exact Mass: 355.13544809Da
• Monoisotopic Mass: 355.13544809Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 78.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 4-(2-Ethoxy-phenyl)-5-(4-ethyl-phenoxymethyl)-4H-[1,2,4]triazole-3-thiol

4-(2-Ethoxy-phenyl)-5-(4-ethyl-phenoxymethyl)-4H-[1,2,4]triazole-3-thiol: A Comprehensive Overview

The compound with CAS No. 917748-21-1, known as 4-(2-Ethoxy-phenyl)-5-(4-ethyl-phenoxymethyl)-4H-[1,2,4]triazole-3-thiol, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a triazole ring with thiol functionality and aromatic substituents. The presence of ethoxy and ethyl groups further enhances its chemical versatility, making it a promising candidate for various applications.

Recent studies have highlighted the potential of [1,2,4]triazole derivatives in drug discovery. Triazoles are known for their ability to form stable complexes with metal ions, a property that has been exploited in the development of novel anti-cancer agents. The thiol group in this compound adds another layer of functionality, as it can participate in redox reactions and metal coordination. This dual functionality makes the compound a strong candidate for designing drugs targeting oxidative stress-related diseases.

The aromatic substituents on the triazole ring, specifically the ethoxyphenyl and ethylphenoxymethyl groups, contribute significantly to the compound's solubility and bioavailability. These groups also influence the molecule's ability to interact with biological targets, such as enzymes and receptors. Recent research has demonstrated that such substituents can enhance the pharmacokinetic properties of drugs, making them more effective in vivo.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The use of palladium catalysts has been shown to improve the efficiency of these reactions, leading to higher yields and purer products. The synthesis of [1,2,4]triazole derivatives has been optimized in recent years, with researchers focusing on green chemistry principles to minimize environmental impact.

One of the most exciting developments involving this compound is its application in nanotechnology. The thiol group allows for easy attachment to gold nanoparticles, creating surface-functionalized materials with potential applications in sensing and drug delivery. Recent experiments have shown that these nanoparticles can be used for targeted delivery of anti-cancer drugs, significantly improving therapeutic efficacy while reducing side effects.

Moreover, the compound's ability to act as a ligand in metalloenzyme mimics has opened new avenues in catalysis. Researchers have successfully used this compound to create catalysts for organic transformations that are both efficient and environmentally friendly. These catalysts have been applied in the synthesis of complex molecules, including natural products and pharmaceutical intermediates.

In conclusion, 4-(2-Ethoxy-phenyl)-5-(4-ethyl-phenoxymethyl)-4H-[1,2,4]triazole-3-thiol is a versatile compound with a wide range of potential applications. Its unique structure and functional groups make it an invaluable tool in modern chemistry and materials science. As research continues to uncover new properties and uses for this compound, it is poised to play an increasingly important role in advancing both academic and industrial fields.